Cas no 61829-99-0 (2,6-Pyridinedicarboxylic acid, 3-mercapto-)

• Product name: 2,6-Pyridinedicarboxylic acid, 3-mercapto-
• CAS No: 61829-99-0
• MF: C₇H₅NO₄S
• MW: 199.183900594711
• CID: 465159
• PubChem ID: 12361214

2,6-Pyridinedicarboxylic acid, 3-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 3-mercapto-
• 3-sulfanylpyridine-2,6-dicarboxylic acid
• CHEMBL3252128
• DTXSID80494089
• 61829-99-0

• Inchi： InChI=1S/C7H5NO4S/c9-6(10)3-1-2-4(13)5(8-3)7(11)12/h1-2,13H,(H,9,10)(H,11,12)
• InChI Key： ALOFVOSMDQCFOJ-UHFFFAOYSA-N
• SMILES： C1=CC(=NC(=C1S)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 198.99395
• Monoisotopic Mass: 198.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 87.49